Cas no 1706430-72-9 (2,3-Difluoro-5-methoxy-4-methylbenzaldehyde)

• Product Name: 2,3-Difluoro-5-methoxy-4-methylbenzaldehyde
• CAS No: 1706430-72-9
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD27986838
• CID: 4611894
• Update Time: 2025-10-29

2,3-Difluoro-5-methoxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-methoxy-4-methylbenzaldehyde
• Benzaldehyde, 2,3-difluoro-5-methoxy-4-methyl-

• MDL： MFCD27986838
• Inchi： 1S/C9H8F2O2/c1-5-7(13-2)3-6(4-12)9(11)8(5)10/h3-4H,1-2H3
• InChI Key： YUEOIQGYOZIHIN-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC)=C(C)C(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,3-Difluoro-5-methoxy-4-methylbenzaldehyde

2,3-Difluoro-5-methoxy-4-methylbenzaldehyde (CAS No. 1706430-72-9): A Versatile Fluorinated Building Block for Organic Synthesis

2,3-Difluoro-5-methoxy-4-methylbenzaldehyde (CAS No. 1706430-72-9) is a highly valuable fluorinated aromatic aldehyde that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated benzaldehyde derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those requiring selective fluorination patterns for enhanced metabolic stability and bioavailability.

The molecular structure of 2,3-difluoro-5-methoxy-4-methylbenzaldehyde features two strategically placed fluorine atoms at the 2- and 3-positions, a methoxy group at the 5-position, and a methyl group at the 4-position of the benzaldehyde core. This unique substitution pattern makes it an excellent fluorinated building block for drug discovery programs targeting improved pharmacokinetic properties. Recent studies highlight its growing importance in developing next-generation pharmaceuticals, especially in the areas of CNS drugs and anti-inflammatory agents where fluorination plays a critical role in blood-brain barrier penetration.

In synthetic chemistry applications, 2,3-difluoro-5-methoxy-4-methylbenzaldehyde demonstrates remarkable versatility. Its aldehyde functionality allows for various condensation reactions, while the electron-withdrawing fluorine atoms activate the aromatic ring for nucleophilic aromatic substitution. Researchers particularly value this compound for constructing complex heterocyclic systems, a common structural motif in many FDA-approved drugs. The presence of both fluorine and methoxy groups creates interesting electronic effects that can be exploited in palladium-catalyzed cross-coupling reactions.

The growing demand for fluorinated pharmaceutical intermediates has positioned CAS 1706430-72-9 as an important compound in medicinal chemistry. Its applications extend to the development of PET (positron emission tomography) imaging agents, where fluorine-containing compounds are essential for radiolabeling. The compound's stability under various reaction conditions makes it particularly useful for multi-step synthetic routes, addressing one of the key challenges in modern drug discovery - the efficient construction of complex molecular architectures.

From a commercial perspective, 2,3-difluoro-5-methoxy-4-methylbenzaldehyde has seen increasing market interest due to the pharmaceutical industry's focus on fluorine-containing drugs. Nearly 30% of all small molecule drugs introduced in the past decade contain at least one fluorine atom, driving demand for specialized fluorinated building blocks like this aldehyde derivative. Manufacturers have responded by developing more efficient synthetic routes to produce this compound with high purity and consistent quality.

Recent advances in synthetic methodology have improved access to 2,3-difluoro-5-methoxy-4-methylbenzaldehyde, making it more readily available for research and development purposes. The compound typically appears as a white to off-white crystalline solid with good stability under standard storage conditions. Analytical data including NMR spectra and HPLC purity profiles are generally provided by reputable suppliers to ensure researchers can properly characterize their synthetic products.

The unique electronic properties imparted by the difluoro substitution pattern in this benzaldehyde derivative make it particularly valuable for structure-activity relationship studies. Medicinal chemists frequently incorporate such fluorinated fragments to modulate pKa values, lipophilicity, and conformational preferences of drug candidates. This aligns with current trends in drug discovery that emphasize rational design of fluorine-containing bioactive molecules with optimized properties.

Quality control aspects of 2,3-difluoro-5-methoxy-4-methylbenzaldehyde production have become increasingly important as its applications expand. Reputable suppliers now provide comprehensive analytical data including GC-MS, HPLC, and elemental analysis to verify compound identity and purity. This level of characterization is essential for researchers who need high-quality starting materials for sensitive synthetic transformations.

Looking forward, the importance of CAS 1706430-72-9 is expected to grow as the pharmaceutical industry continues to explore the benefits of selective fluorination in drug design. Its applications may expand beyond traditional small molecule drugs to include newer modalities such as PROTACs and molecular glues, where fluorination can improve proteolytic stability. The compound's versatility ensures it will remain a valuable tool for synthetic chemists working across multiple therapeutic areas.

Environmental and handling considerations for 2,3-difluoro-5-methoxy-4-methylbenzaldehyde follow standard laboratory safety protocols for aromatic aldehydes. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when handling this compound. Storage recommendations typically suggest keeping the material in a cool, dry place protected from light to maintain stability over extended periods.

The synthesis of 2,3-difluoro-5-methoxy-4-methylbenzaldehyde typically involves selective fluorination of appropriately substituted benzene precursors, followed by oxidation to introduce the aldehyde functionality. Recent process chemistry innovations have focused on improving atom economy and reducing the environmental impact of these synthetic routes, reflecting the pharmaceutical industry's growing commitment to green chemistry principles.

In analytical applications, 2,3-difluoro-5-methoxy-4-methylbenzaldehyde can serve as a valuable reference standard or derivatization agent for chromatography. Its distinctive fluorine atoms provide excellent detection sensitivity in mass spectrometry, making it useful for method development in analytical laboratories. This dual utility in both synthesis and analysis adds to the compound's value across different research settings.

Patent literature reveals increasing use of CAS 1706430-72-9 in claims covering novel pharmaceutical compounds, particularly in therapeutic areas such as oncology and neurology. This reflects the compound's growing importance in intellectual property related to fluorinated drug candidates. Researchers working in these areas should be aware of the compound's potential for creating novel, patentable chemical entities with improved properties.

The price and availability of 2,3-difluoro-5-methoxy-4-methylbenzaldehyde have stabilized in recent years as production processes have matured. While still considered a specialty chemical, it is now readily available from multiple suppliers in research quantities, with some offering custom synthesis services for larger scale requirements. This improved accessibility supports its broader adoption in drug discovery programs.

Future research directions for 2,3-difluoro-5-methoxy-4-methylbenzaldehyde may explore its use in metal-organic frameworks (MOFs) or other advanced materials where fluorinated aromatic building blocks can impart unique properties. The compound's structural features could contribute to the development of new materials with specific electronic or surface characteristics, expanding its applications beyond traditional organic synthesis.